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Compound of Interest

Compound Name: tert-Butyl peroxybenzoate

Cat. No.: B1203932 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of tert-Butyl
peroxybenzoate (TBPB). The information is presented to be a valuable resource for

professionals in research, scientific, and drug development fields where this compound may be

utilized as a radical initiator or oxidizing agent.

Core Physical and Chemical Properties
tert-Butyl peroxybenzoate is an organic peroxide, specifically a perester, with the chemical

formula C₁₁H₁₄O₃.[1] It is a pale yellow liquid and is most commonly supplied as a solution in

solvents like ethanol or phthalates.[1] It is widely used as a radical initiator in polymerization

reactions and for crosslinking unsaturated polyester resins.[1]

Quantitative Data Summary
The following table summarizes the key physical properties of tert-Butyl peroxybenzoate,

compiled from various sources.
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Property Value Units Notes Citations

Molecular Weight 194.23 g/mol [1][2][3][4]

Appearance

Clear, colorless

to slightly yellow

liquid

Mild, aromatic

odor
[2][3][5]

Density 1.021 - 1.04 g/mL at 25 °C [1][3][5]

Melting Point 8 - 9 °C [1][3]

Boiling Point 112 °C Decomposes [1][2]

75 - 76 °C at 0.2 mmHg [3]

Flash Point 93 - 110 °C

Closed Cup:

~93-96 °C, Open

Cup: ~107-110

°C

[3][6][7]

Vapor Pressure 0.33 mmHg at 50 °C (122 °F) [5][8]

Vapor Density 6.7 (vs air) [3][9]

Refractive Index ~1.499 at 20 °C [2][3]

Solubility

Insoluble in

water. Soluble in

most organic

solvents such as

alcohols, esters,

and ethers.

[3][10][11]

Autoignition

Temperature
400 °C [7]

Self-Accelerating

Decomposition

Temperature

(SADT)

~60 °C The lowest

temperature at

which self-

accelerating

decomposition in

transport

[1][5][12]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.enfo.hu/en/elearning/7288
https://kmt.vander-lingen.nl/article/390/kharasch-sosnovsky_reaction
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://en.wikipedia.org/wiki/Self_accelerating_decomposition_temperature
https://kmt.vander-lingen.nl/article/390/kharasch-sosnovsky_reaction
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://en.chem-station.com/reactions-2/2015/07/kharasch-sosnovsky-oxidation-2.html
https://www.enfo.hu/en/elearning/7288
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://en.chem-station.com/reactions-2/2015/07/kharasch-sosnovsky-oxidation-2.html
https://www.enfo.hu/en/elearning/7288
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://www.enfo.hu/en/elearning/7288
https://kmt.vander-lingen.nl/article/390/kharasch-sosnovsky_reaction
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://www.blitchem.com/understanding-tert-butyl-peroxybenzoate-uses-safety-and-decomposition/
https://www.suzehg.com/properties-and-classifications-of-organic-peroxides.html
https://en.chem-station.com/reactions-2/2015/07/kharasch-sosnovsky-oxidation-2.html
https://en.chem-station.com/reactions-2/2014/02/kharasch-sosnovsky-oxidation.html
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=8&id2=11492
https://kmt.vander-lingen.nl/article/390/kharasch-sosnovsky_reaction
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://en.wikipedia.org/wiki/Kharasch%E2%80%93Sosnovsky_reaction
https://www.researchgate.net/figure/Mechanism-for-oxidative-Kharasch-Sosnovsky_fig25_340411434
https://www.suzehg.com/properties-and-classifications-of-organic-peroxides.html
https://www.enfo.hu/en/elearning/7288
https://en.chem-station.com/reactions-2/2015/07/kharasch-sosnovsky-oxidation-2.html
https://search.library.brandeis.edu/discovery/fulldisplay?vid=01BRAND_INST%3ABRAND&docid=alma9923131116801921&context=L
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203932?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


packaging can

occur.

Half-Life

10 hours at 104

°C; 1 hour at 124

°C; 1 minute at

165 °C

[1][5]

Active Oxygen

Content
~8.16 % w/w [1][5]

Experimental Protocols for Property Determination
The determination of the physical properties of chemical substances like tert-Butyl
peroxybenzoate is governed by standardized experimental protocols to ensure accuracy,

reproducibility, and safety. The primary sources for these standardized methods are

organizations such as the Organisation for Economic Co-operation and Development (OECD)

and ASTM International.

General Methodologies:

OECD Guidelines for the Testing of Chemicals: This is a collection of internationally agreed-

upon testing methods used by governments, industry, and independent laboratories. Section

1 of these guidelines specifically covers the determination of physical-chemical properties.[1]

[3][12]

ASTM International Standards: ASTM develops and publishes voluntary consensus technical

standards for a wide range of materials, products, systems, and services. Several ASTM

methods are relevant to the testing of organic peroxides.

Specific Experimental Protocols:

Flash Point: The flash point of a volatile material is the lowest temperature at which its

vapors will ignite when given an ignition source. For liquids, this is commonly determined

using either a Tag Closed Cup Tester (ASTM D56) for low viscosity liquids or a Pensky-

Martens Closed Cup Tester (ASTM D93) for liquids with higher viscosity or a tendency to

form a surface film.[13]
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Self-Accelerating Decomposition Temperature (SADT): The SADT is a critical safety

parameter for thermally unstable substances. It is the lowest temperature at which a

substance in its commercial packaging will undergo a self-accelerating decomposition. The

test involves placing the packaged substance in an oven at a set temperature and monitoring

for a runaway thermal event.[4] The test is repeated at different temperatures to determine

the failure point.[4] The Heat Accumulation Storage Test (HAST), which uses a Dewar flask

to simulate the heat transfer of larger packages, is an alternative method.[4]

Assay of Organic Peroxides: The purity or assay of organic peroxides can be determined by

methods such as those described in ASTM E298, which includes titrimetric procedures.[14]

[15] For trace amounts of peroxides in organic solvents, ASTM E299 can be utilized, which

involves a colorimetric method.

Key Chemical Processes and Visualizations
tert-Butyl peroxybenzoate is primarily used for its ability to generate free radicals upon

decomposition. This property is central to its application as a polymerization initiator and in

certain organic synthesis reactions.

Thermal Decomposition of tert-Butyl Peroxybenzoate
The thermal decomposition of tert-Butyl peroxybenzoate is a critical process that initiates

polymerization. The initial and rate-determining step is the homolytic cleavage of the weak

oxygen-oxygen bond to form a benzoyloxy radical and a tert-butoxy radical.[13] These highly

reactive radicals can then undergo further reactions, including decarboxylation and hydrogen

abstraction, to generate the species that initiate polymerization.[13] The main decomposition

products include carbon dioxide, acetone, methane, tert-butanol, benzoic acid, and benzene.[1]

[16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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